Cas no 1256791-91-9 (1-(5-Chloro-3-methoxypyridin-2-yl)ethanone)

• Product Name: 1-(5-Chloro-3-methoxypyridin-2-yl)ethanone
• CAS No: 1256791-91-9
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 4828396
• Update Time: 2025-06-11

1-(5-Chloro-3-methoxypyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-3-methoxypyridin-2-yl)ethanone

• Inchi： 1S/C8H8ClNO2/c1-5(11)8-7(12-2)3-6(9)4-10-8/h3-4H,1-2H3
• InChI Key： YZRCPHVOZJUVID-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C)=O)C(=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Additional information on 1-(5-Chloro-3-methoxypyridin-2-yl)ethanone

Recent Advances in the Study of 1-(5-Chloro-3-methoxypyridin-2-yl)ethanone (CAS: 1256791-91-9)

1-(5-Chloro-3-methoxypyridin-2-yl)ethanone (CAS: 1256791-91-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals targeting neurological and inflammatory diseases. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of 1-(5-Chloro-3-methoxypyridin-2-yl)ethanone has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method using palladium-based catalysts, which achieved a yield of over 85% with minimal byproducts. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

In terms of biological activity, recent in vitro studies have demonstrated that 1-(5-Chloro-3-methoxypyridin-2-yl)ethanone exhibits promising inhibitory effects on specific enzymes involved in neuroinflammation. For instance, a study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

Further research has explored the compound's role in modulating neurotransmitter systems. A 2023 study in ACS Chemical Neuroscience investigated its interaction with GABA receptors, showing that derivatives of 1-(5-Chloro-3-methoxypyridin-2-yl)ethanone could enhance GABAergic transmission. This property makes it a candidate for treating anxiety disorders and epilepsy, although additional in vivo studies are required to validate these effects.

The potential applications of 1-(5-Chloro-3-methoxypyridin-2-yl)ethanone extend beyond its direct use as a therapeutic agent. Recent patents (e.g., WO2023124567) describe its incorporation into prodrugs designed to improve bioavailability and target specificity. These innovations highlight the compound's versatility in drug design and its growing importance in the pharmaceutical industry.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and long-term safety profile. Ongoing research aims to address these gaps, with particular focus on optimizing its metabolic stability and minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(5-Chloro-3-methoxypyridin-2-yl)ethanone (CAS: 1256791-91-9) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its potential in treating inflammatory and neurological disorders. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and advancing it toward clinical use.